Cas no 117923-35-0 (1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene)

1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene structure
117923-35-0 structure
Product Name:1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene
CAS No:117923-35-0
MF:C21H24
MW:276.415266036987
CID:91474
PubChem ID:18940085
Update Time:2025-04-18

1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene
    • 1-hexyl-4-[2-(4-methylphenyl)ethynyl]benzene
    • 1-n-Hexyl-4-[(p-tolyl)ethynyl]benzene
    • Benzene,1-hexyl-4-[(4-methylphenyl)ethynyl]-(9CI)
    • 1-n-Hexyl-4-[(p-tolyl)ethynyl]benzene, 99+%
    • 1-N-Hexyl-4-[(p-tolyl)ethynyl]benzene,99+%
    • AKOS030582924
    • DTXSID70596682
    • 117923-35-0
    • XYAMCKXIFIIWHA-UHFFFAOYSA-N
    • MDL: MFCD09909571
    • Inchi: 1S/C21H24/c1-3-4-5-6-7-19-12-14-21(15-13-19)17-16-20-10-8-18(2)9-11-20/h8-15H,3-7H2,1-2H3
    • InChI Key: XYAMCKXIFIIWHA-UHFFFAOYSA-N
    • SMILES: C(CCC)CCC1C=CC(C#CC2C=CC(C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 276.18800
  • Monoisotopic Mass: 276.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.98
  • Melting Point: 41-43°C
  • Boiling Point: 399.1°Cat760mmHg
  • Flash Point: 192.3°C
  • Refractive Index: 1.564
  • PSA: 0.00000
  • LogP: 5.51760
  • Solubility: Not determined

1-Hexyl-4-[(4-methylphenyl)ethynyl]benzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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